3-(4-Methoxyphenyl)-3'-pyridin-3-yl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H11N5O3/c1-22-12-6-4-10(5-7-12)13-18-15(23-20-13)16-19-14(21-24-16)11-3-2-8-17-9-11/h2-9H,1H3
• InChI Key: AISJGLKNCNXGJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C16H11N5O3
• Molecular Weight: 321.29 g/mol

Description

Synthesis Analysis

The synthesis of MPPO involves coupling reactions and cyclization steps. One common synthetic route includes the reaction of a 4-methoxyphenylpyruvic acid derivative with hydrazine hydrate, followed by cyclization with acetic anhydride. Various modifications and alternative methods have been explored in the literature.

Molecular Structure Analysis

The molecular formula of MPPO is C~15~H~11~N~3~O~3~ . Its crystal structure reveals a twisted conformation of the biphenyl moiety, with dihedral angles between the two phenyl rings. The terminal piperidine rings adopt a chair conformation. The ethynyl groups exhibit specific dihedral angles with respect to the phenyl rings and piperidine ring nitrogen atoms.

Chemical Reactions Analysis

MPPO’s chemical reactivity lies in its functional groups. It can participate in nucleophilic substitutions, oxidation reactions, and coordination chemistry. Researchers have investigated its behavior under various conditions, leading to the discovery of derivatives with altered properties.